Cas no 35784-67-9 (1,2,5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose)
35784-67-9 structure
Product Name:1,2,5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose
CAS No:35784-67-9
MF:C13H22O6
MW:274.310184955597
CID:2940906
Update Time:2026-04-28
1,2,5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose Chemical and Physical Properties
Names and Identifiers
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- 1,2,5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose
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Computed Properties
- Exact Mass: 274.14200
Experimental Properties
- PSA: 66.38000
- LogP: 0.76530
1,2,5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
35784-67-9 (1,2,5,6-di-O-isopropylidene-3-C-methyl-α-D-allofuranose) Related Products
- 1417563-73-5((1S)-1-[(3Ar,4R,6aR)-6-methoxy-2,2,6a-trimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]ethan-1-ol)
- 65549-11-3(2H-5,8a-Epoxyfuro[3,2-b]oxepin, hexahydro-3a-methyl-)
- 25904-06-7(1,2:3,5-Di-O-isopropylidene-alpha-D-apiose)
- 22384-94-7((1R)-1-[(3Ar,5R,6R,6aR)-6-hydroxy-6-methylspiro[5,6a-dihydro-3aH-furo[2,3-d][1,3]dioxole-2,1'-cyclohexane]-5-yl]ethane-1,2-diol)
- 14048-35-2(1,2-O-Isopropylidene-b-L-apiose)
- 1646857-53-5((3Ar,5R,6S,6aR)-5-[(4R)-2,2-Dimethyl-1,3-dioxolan-4-yl]-5-(hydroxymethyl)-2,2-dimethyl-6,6a-dihydro-3aH-furo[2,3-d][1,3]-dioxol-6-ol)
- 55797-67-6(Methyl 4-C-Hydroxymethyl-2,3-O-isopropylidene-b-D-ribofuranoside)
- 94943-41-6(D-Apiose,2,3-O-(1-methylethylidene)- (9CI))
- 1417563-64-4((1R)-1-[(3Ar,4R,6aR)-6-methoxy-2,2,6a-trimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]ethan-1-ol)
- 174693-03-9(β-D-arabino-Hexofuranose, 3,6-dideoxy-3-methyl-1,2-O-(1-methylethylidene)-, (5ξ)-)
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